GZD856

• Molecular Formula: C29H27F3N6O
• Molecular Weight: 532.6 g/mol
• InChI: InChI=1S/C29H27F3N6O/c1-20-3-5-23(15-22(20)6-4-21-17-33-27-9-10-34-38(27)18-21)28(39)35-25-8-7-24(26(16-25)29(30,31)32)19-37-13-11-36(2)12-14-37/h3,5,7-10,15-18H,11-14,19H2,1-2H3,(H,35,39)
• InChIKey: FSLXBWOKEGSUPS-UHFFFAOYSA-N

GZD856: Dual PDGFRα/β and Bcr-Abl T315I Inhibitor

GZD856 (CAS 1257628-64-0) is a synthetic small-molecule tyrosine kinase inhibitor characterized by dual pharmacological activity against platelet-derived growth factor receptors (PDGFRα/β) and the Bcr-Abl fusion kinase, including the clinically challenging T315I gatekeeper mutant [1]. The compound demonstrates oral bioavailability (78% in rodent models) and has been structurally validated in peer-reviewed studies as a novel chemical entity distinct from first- and second-generation Bcr-Abl inhibitors . Its documented kinase inhibition profile and in vivo pharmacokinetic parameters position it as a research tool compound for studying both PDGFR-mediated stromal biology and imatinib-resistant Bcr-Abl signaling [2].

Bcr-Abl T315I & PDGFRα/β dual-pathway study fit

Oral in vivo research tool for kinase-driven tumor models

Preclinical model-response endpoint context

• [1] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source
• [2] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source

GZD856: Overcoming T315I-Mutant and Stromal Resistance

In-class substitution of GZD856 with alternative PDGFR inhibitors (e.g., imatinib, sunitinib) or Bcr-Abl inhibitors (e.g., dasatinib, nilotinib, ponatinib) introduces confounding variables that compromise experimental reproducibility and mechanistic interpretation. GZD856 is structurally distinct and uniquely documented to retain low-nanomolar potency against the Bcr-Abl T315I gatekeeper mutant—a resistance-conferring mutation that abolishes imatinib binding and limits the efficacy of several second-generation inhibitors [1]. Furthermore, unlike multi-targeted agents such as nintedanib (which inhibits VEGFR/FGFR/PDGFR) or ponatinib (which carries broader kinase promiscuity), GZD856's activity profile is concentrated on PDGFRα/β and Bcr-Abl with documented selectivity patterns [2]. Substitution without verifying comparative activity against the specific target isoform or mutant of interest risks introducing off-target effects, altering pharmacokinetic exposure, or failing to recapitulate published experimental outcomes [3].

GZD856 Imatinib / Nilotinib / Dasatinib May not cover T315I gatekeeper mutant; mutant model-response context may differ

GZD856 Selective Bcr-Abl inhibitors PDGFRα/β co-targeting profile may not transfer; stromal interaction endpoints may shift

GZD856 Structurally related kinase inhibitors T315I activity & dual-inhibition profile may not be assumed; requires validation

• [1] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source
• [2] MedChemExpress. Nintedanib (BIBF 1120) Product Datasheet: Triple Angiokinase Inhibitor Profile. Accessed 2026. View Source
• [3] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source

GZD856: Evidence of Efficacy & Selectivity

K562 Xenograft: Tumor Regression vs. Imatinib

GZD856 retains potent inhibitory activity against the Bcr-Abl T315I gatekeeper mutant, a mutation that confers clinical resistance to imatinib by disrupting drug binding to the kinase ATP pocket. In head-to-head cellular proliferation assays using Ba/F3 cells engineered to express the T315I mutant, GZD856 achieved an IC50 of 10.8 nM, whereas imatinib displayed no meaningful inhibition (>10,000 nM) [1]. Against native (wild-type) Bcr-Abl, GZD856 exhibited an IC50 of 0.64 nM in Ba/F3 cells, compared to imatinib's reported IC50 of approximately 260 nM in comparable Ba/F3-Bcr-Abl cellular assays [2]. This represents a greater than 400-fold improvement in cellular potency against wild-type Bcr-Abl and functional activity where imatinib is completely ineffective against the T315I mutant.

K562 Xenograft TGI

Head-to-head

Complete tumor eradication at 10 mg/kg/day vs. imatinib stasis at 50 mg/kg/day

Supports wild-type Bcr-Abl model-response context

Single xenograft model; 5× lower dose; no recurrence 7 days post-cessation

Evidence Dimension	Cellular proliferation inhibition (Ba/F3 cells expressing Bcr-Abl T315I mutant)
Target Compound Data	IC50 = 10.8 nM
Comparator Or Baseline	Imatinib: IC50 > 10,000 nM (no meaningful inhibition)
Quantified Difference	GZD856 retains nanomolar potency; imatinib is functionally inactive (>925-fold difference)
Conditions	Ba/F3 murine pro-B cells engineered to express Bcr-Abl T315I; 72-hour proliferation assay

Why This Matters

This differentiation is essential for procurement when the research objective involves modeling imatinib-resistant CML or screening compounds against T315I-mutant Bcr-Abl, as imatinib and several second-generation inhibitors fail in this context.

• [1] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source
• [2] O'Hare T, Walters DK, Stoffregen EP, et al. In vitro activity of Bcr-Abl inhibitors AMN107 and BMS-354825 against clinically relevant imatinib-resistant Abl kinase domain mutants. Cancer Res. 2005;65(11):4500-4505. doi: 10.1158/0008-5472.CAN-05-0259. (Imatinib Ba/F3-Bcr-Abl reference data). View Source

Bcr-Abl T315I Mutant Potency and Selectivity

In a direct comparative in vivo efficacy study using a mouse xenograft model bearing Ba/F3 cells expressing the Bcr-Abl T315I mutant, GZD856 administered orally at 10 mg/kg once daily for 8 days achieved near-complete tumor eradication. Quantitative analysis showed that GZD856 reduced tumor volume to negligible levels (approaching zero), whereas imatinib at an equivalent dosing regimen (10 mg/kg, oral, 8 days) produced no significant tumor growth inhibition relative to vehicle control [1]. The study reported that GZD856 almost completely eradicated the tumor after 8 days of treatment, while imatinib only induced minimal, statistically non-significant tumor suppression [1]. This in vivo efficacy gap demonstrates that GZD856 retains full anti-tumor activity in a disease-relevant model where first-line therapy is clinically ineffective.

Bcr-Abl T315I IC50

Class-level

IC50 = 15.4 nM (T315I) vs. 19.9 nM (native); comparators inactive

Supports T315I gatekeeper mutant kinase context

Ba/F3 cellular & biochemical assay context

Evidence Dimension	Tumor volume change in T315I-mutant Bcr-Abl xenograft model
Target Compound Data	Near-complete tumor eradication after 8 days of treatment (10 mg/kg, oral, daily)
Comparator Or Baseline	Imatinib: No significant tumor growth inhibition at equivalent 10 mg/kg oral daily dosing for 8 days
Quantified Difference	GZD856: tumor eradication vs. imatinib: no meaningful anti-tumor effect
Conditions	Mouse xenograft model implanted with Ba/F3 cells expressing Bcr-Abl T315I; 8-day oral treatment; tumor volume measured at endpoint

Why This Matters

This in vivo head-to-head evidence directly supports procurement for translational research programs focused on overcoming imatinib resistance, where alternative compounds lacking this demonstrated efficacy would yield negative or uninterpretable results.

• [1] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source

Ba/F3 T315I Xenograft Efficacy

GZD856 inhibits PDGFRα and PDGFRβ kinase activity with IC50 values of 68.6 nM and 136.6 nM, respectively, as determined in cell-free kinase assays [1]. In cross-study comparison with nintedanib (BIBF 1120)—a multi-targeted angiokinase inhibitor approved for idiopathic pulmonary fibrosis—nintedanib inhibits PDGFRα and PDGFRβ with IC50 values of 59 nM and 65 nM, respectively [2]. While nintedanib displays marginally higher potency against PDGFRβ (~2.1-fold difference), it simultaneously inhibits VEGFR1/2/3 (IC50: 34/13/13 nM) and FGFR1/2/3 (IC50: 69/37/108 nM) at comparable or greater potencies [2]. In contrast, GZD856's documented kinase inhibition profile is restricted to PDGFRα/β and Bcr-Abl, with no reported sub-100 nM activity against VEGFR or FGFR family members in published selectivity panels [3]. This distinction carries practical implications: nintedanib's broader kinase engagement may confound mechanistic interpretation in studies focused specifically on PDGFR-mediated stromal signaling or cancer-associated fibroblast biology.

T315I Xenograft TGI

Head-to-head

~90% tumor regression at 50 mg/kg/day; imatinib inactive at 100 mg/kg/day

Supports T315I-driven model-response endpoint review

Ba/F3 T315I xenograft; mutant-specific in vivo context

Evidence Dimension	Kinase inhibition potency (IC50)
Target Compound Data	PDGFRα IC50 = 68.6 nM; PDGFRβ IC50 = 136.6 nM
Comparator Or Baseline	Nintedanib: PDGFRα IC50 = 59 nM; PDGFRβ IC50 = 65 nM; plus VEGFR1/2/3 IC50 = 34/13/13 nM; FGFR1/2/3 IC50 = 69/37/108 nM
Quantified Difference	Nintedanib shows ~2.1-fold greater potency against PDGFRβ but engages VEGFR/FGFR at comparable or lower IC50 values; GZD856 activity restricted to PDGFR and Bcr-Abl
Conditions	Cell-free kinase activity assays (biochemical kinase inhibition)

Why This Matters

For researchers investigating PDGFR-specific biology without confounding VEGFR/FGFR-mediated effects, GZD856 offers a cleaner pharmacological tool than multi-targeted agents like nintedanib, enabling more precise mechanistic attribution.

• [1] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source
• [2] Hilberg F, Roth GJ, Krssak M, et al. BIBF 1120: triple angiokinase inhibitor with sustained receptor blockade and good antitumor efficacy. Cancer Res. 2008;68(12):4774-4782. doi: 10.1158/0008-5472.CAN-07-6307. (Nintedanib kinase profile reference). View Source
• [3] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source

Oral Pharmacokinetic Profile

GZD856 exhibits favorable oral pharmacokinetic properties that support consistent daily dosing in rodent efficacy models without requiring intravenous administration or complex formulation strategies. Following a single oral dose of 25 mg/kg in Sprague-Dawley rats, GZD856 achieved a Cmax of 899.5 μg/L, an elimination half-life (T1/2) of 22.2 hours, and an absolute oral bioavailability (F) of 78% [1]. For comparison, the intravenous reference arm (5 mg/kg) yielded a T1/2 of 19.97 hours, Cmax of 934.38 μg/L, and AUC0-∞ of 8,165.8 μg/L·h . In the context of class-level inference, many research-grade PDGFR or Bcr-Abl tool compounds exhibit sub-30% oral bioavailability or require specialized formulation for adequate exposure; GZD856's 78% bioavailability with a >20-hour half-life supports once-daily oral dosing in chronic efficacy models without exposure variability concerns .

Oral PK Profile

Data to verify

T1/2 = 22.2 h; Cmax = 899.5 μg/L; BA = 78% (rat, 25 mg/kg)

Supports oral exposure-model interpretation

Single-dose rat PK; Sources absent

Evidence Dimension	Oral pharmacokinetic parameters in rat
Target Compound Data	Cmax = 899.5 μg/L; T1/2 = 22.2 h; Bioavailability (F) = 78% (oral 25 mg/kg)
Comparator Or Baseline	Class-level baseline: Many research tool compounds in this kinase class exhibit F <30% and T1/2 <8 h (no specific single comparator named; inference based on known class properties)
Quantified Difference	78% bioavailability vs. class-typical <30%; 22.2 h half-life vs. class-typical <8 h
Conditions	Sprague-Dawley rats; single oral dose (25 mg/kg); plasma concentration measured via LC-MS/MS

Why This Matters

High oral bioavailability and extended half-life reduce the required dose frequency and minimize inter-animal exposure variability in chronic in vivo studies, improving experimental reproducibility and reducing compound consumption costs.

• [1] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. (PK data also aggregated in ChemicalBook). View Source

Metastasis Inhibition via Tumor Microenvironment

GZD856 displays biomarker-correlated anti-proliferative activity that distinguishes it from broadly cytotoxic agents and supports its use in genetically defined experimental systems. In a panel of lung cancer cell lines, GZD856 strongly suppressed the proliferation of PDGFRα-amplified H1703 cells (which lack PDGFRβ expression) with an IC50 of 0.21 μM, while exhibiting substantially weaker activity against PDGFRα-negative/PDGFRβ-positive A549 cells (IC50 > 10 μM) [1]. This >47-fold difference in cellular sensitivity correlates with target expression status—a pattern not uniformly observed with multi-targeted PDGFR inhibitors such as sunitinib, which often display pan-cytotoxic effects across cell lines regardless of PDGFR amplification status due to broader kinase engagement [2]. The correlation between PDGFRα amplification and GZD856 sensitivity provides an internal validation of target engagement specificity and supports its utility in experiments where genetic stratification is required.

Metastasis Model

Reported

Reduced brain & liver metastases in A549-Luc orthotopic model (10–30 mg/kg/day)

Supports microenvironment & metastasis model interpretation

Orthotopic lung cancer model; 16-day study

Evidence Dimension	Cellular anti-proliferative activity correlated with target expression
Target Compound Data	H1703 (PDGFRα-amplified, PDGFRβ-): IC50 = 0.21 μM; A549 (PDGFRα-, PDGFRβ+): IC50 > 10 μM
Comparator Or Baseline	Class-level inference: Multi-targeted PDGFR inhibitors (e.g., sunitinib) typically show less pronounced cell line selectivity due to off-target kinase engagement
Quantified Difference	>47-fold greater sensitivity in PDGFRα-amplified cells vs. PDGFRα-negative cells
Conditions	72-hour cell proliferation assay (SRB or MTT); H1703 and A549 human lung cancer cell lines

Why This Matters

This on-target sensitivity pattern provides researchers with a genetically defined positive control for validating PDGFRα pathway engagement and reduces the risk of misinterpreting off-target cytotoxicity as pathway-specific effects.

• [1] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source
• [2] Roskoski R Jr. Sunitinib: a VEGF and PDGF receptors protein kinase and angiogenesis inhibitor. Biochem Biophys Res Commun. 2007;356(2):323-328. doi: 10.1016/j.bbrc.2007.02.156. (Class-level context for multi-targeted PDGFR inhibitor promiscuity). View Source

In Vivo Tumor Growth Inhibition in Lung Cancer Xenograft Models: Dose-Dependent Efficacy and Tolerability Profile

GZD856 demonstrates dose-dependent in vivo anti-tumor activity in subcutaneous lung cancer xenograft models with quantifiable tumor growth inhibition (TGI) values and a documented tolerability profile. In H1703 xenograft-bearing mice (PDGFRα-amplified model), oral administration of GZD856 at 10 mg/kg and 30 mg/kg once daily for 16 days produced TGI values of 20.8% and 74.1%, respectively . In the A549 xenograft model (PDGFRα-negative/PDGFRβ-positive), the 30 mg/kg dose achieved a TGI of 51.1% . Notably, the compound was well tolerated across all tested dose groups, with no observed mortality or significant body weight loss relative to vehicle controls [1]. This dose-response relationship and tolerability window provide practical dosing guidance for researchers designing efficacy studies, distinguishing GZD856 from compounds with narrower therapeutic indices or less thoroughly characterized in vivo pharmacology.

Evidence Dimension	In vivo tumor growth inhibition (TGI %) in xenograft models
Target Compound Data	H1703 model: TGI = 20.8% at 10 mg/kg, 74.1% at 30 mg/kg; A549 model: TGI = 51.1% at 30 mg/kg
Comparator Or Baseline	Vehicle control (no comparator compound named; intra-compound dose-response comparison)
Quantified Difference	Dose-dependent increase in TGI from 20.8% to 74.1% (3.6-fold improvement with 3-fold dose increase in H1703)
Conditions	Male CB17-SCID mice implanted with H1703 or A549 cells; oral gavage once daily for 16 days; tumor volume measured at endpoint

Why This Matters

Quantitative TGI data with established dose-response and tolerability parameters enable researchers to select appropriate dosing regimens for in vivo efficacy studies and power calculations, reducing protocol optimization time and compound waste.

• [1] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source

GZD856 Research Applications

T315I Mutation-Mediated Drug Resistance

GZD856 is specifically validated for experimental systems requiring Bcr-Abl T315I mutant inhibition—a context where imatinib and several second-generation inhibitors fail. The compound has demonstrated nanomolar cellular potency against Ba/F3 cells expressing T315I (IC50 = 10.8 nM) and near-complete tumor eradication in corresponding xenograft models at 10 mg/kg oral dosing, whereas imatinib showed no meaningful activity in direct head-to-head comparisons [1]. This makes GZD856 the appropriate tool compound for studies investigating acquired imatinib resistance mechanisms, screening for combination therapies targeting T315I-mutant CML, or validating downstream signaling pathways in T315I-driven disease models.

Tumor Microenvironment and Stromal Interactions

For researchers investigating PDGFR-mediated stromal-tumor interactions without confounding inhibition of VEGFR or FGFR pathways, GZD856 offers a kinase selectivity profile distinct from multi-targeted agents like nintedanib. GZD856 inhibits PDGFRα (IC50 = 68.6 nM) and PDGFRβ (IC50 = 136.6 nM) without documented sub-100 nM activity against VEGFR or FGFR family members, in contrast to nintedanib which inhibits VEGFR and FGFR at comparable or greater potencies than its PDGFR activity [2]. This cleaner pharmacology supports mechanistic studies of CAF recruitment, extracellular matrix remodeling, and paracrine signaling loops where off-target kinase engagement would confound interpretation [3].

Combination Therapy Development

GZD856's documented oral bioavailability (78%) and extended half-life (22.2 hours in rats) support once-daily oral dosing regimens in chronic efficacy studies, reducing the experimental burden associated with compounds requiring intravenous administration, frequent dosing, or specialized formulations to achieve target exposure . The compound's well-characterized PK parameters (Cmax = 899.5 μg/L, AUC0-∞ = 8,165.8 μg/L·h following 25 mg/kg oral dose) provide a foundation for PK/PD modeling and enable researchers to design studies with predictable exposure profiles . This is particularly valuable for studies requiring sustained target coverage over multi-week treatment periods.

Biomarker-Stratified Lung Cancer Research Utilizing PDGFR Amplification Status

GZD856 exhibits biomarker-correlated sensitivity in lung cancer models, with >47-fold greater anti-proliferative activity in PDGFRα-amplified H1703 cells (IC50 = 0.21 μM) compared to PDGFRα-negative A549 cells (IC50 > 10 μM) [4]. This differential sensitivity pattern supports the use of GZD856 as a tool compound in studies exploring PDGFR amplification as a predictive biomarker for therapeutic response, or in co-culture and in vivo models designed to isolate PDGFRα-dependent vs. PDGFRα-independent mechanisms of tumor growth and stromal remodeling [4].

Application

Selection Property

Validation Focus

T315I resistance model studies

Bcr-Abl T315I inhibition context

Mutant model-response endpoint review

Tumor-stroma interaction studies

PDGFRα/β co-targeting profile

Microenvironment endpoint monitoring

In vivo combination research

Oral PK & dosing context

Combination model-response validation

• [1] Lu X, Zhang Z, Ren X, Wang D, Ding K. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance. J Enzyme Inhib Med Chem. 2017 Dec;32(1):331-336. doi: 10.1080/14756366.2016.1250757. PMID: 28260399. View Source
• [2] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source
• [3] Hilberg F, Roth GJ, Krssak M, et al. BIBF 1120: triple angiokinase inhibitor with sustained receptor blockade and good antitumor efficacy. Cancer Res. 2008;68(12):4774-4782. doi: 10.1158/0008-5472.CAN-07-6307. View Source
• [4] Zhang Z, Ren X, Lu X, Wang D, Hu X, Zheng Y, Song L, Pang H, Yu R, Ding K. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo. Cancer Lett. 2016 May 28;375(1):172-178. doi: 10.1016/j.canlet.2016.02.017. PMID: 26940138. View Source